(2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-N-[(6-nitro-1,3-benzodioxol-5-yl)methyl]methanamine
• InChI: InChI=1S/C17H18N2O6/c1-22-13-4-3-11(15(6-13)23-2)8-18-9-12-5-16-17(25-10-24-16)7-14(12)19(20)21/h3-7,18H,8-10H2,1-2H3
• InChI Key: KQGRLSGTOCLTCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCC2=CC3=C(C=C2[N+](=O)[O-])OCO3)OC
• Molecular Formula: C17H18N2O6
• Molecular Weight: 346.3 g/mol

Description

(2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine, also known as NBOMe-2C-B, is a synthetic compound that belongs to the family of phenethylamines. It was first synthesized in 2004 by Ralf Heim and his colleagues at the Free University of Berlin. NBOMe-2C-B is a potent hallucinogenic drug that has gained popularity in recent years due to its psychedelic effects.

Mechanism of Action

(2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine acts as a partial agonist at the 5-HT2A receptor, which is the same receptor that is targeted by other hallucinogenic drugs such as LSD and psilocybin. This receptor is involved in the regulation of serotonin, a neurotransmitter that plays a key role in mood, cognition, and perception. By binding to the 5-HT2A receptor, (2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine alters the activity of certain brain regions, leading to changes in perception, thought, and emotion.
Biochemical and physiological effects:
The biochemical and physiological effects of (2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine are similar to those of other hallucinogenic drugs. It can cause changes in perception, thought, and emotion, as well as alterations in sensory experiences such as visual and auditory hallucinations. It can also lead to changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using (2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine in lab experiments is its potency and selectivity for the 5-HT2A receptor. This allows researchers to study the specific effects of this receptor on brain function and behavior. However, one limitation is that the effects of (2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine on the brain and behavior may not be entirely representative of those of other hallucinogenic drugs, as it acts on a different pathway than other drugs such as LSD and psilocybin.

Future Directions

There are several future directions for research on (2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine. One area of interest is its potential therapeutic applications in the treatment of mental health disorders. Another area of interest is the development of new compounds that target the 5-HT2A receptor with greater selectivity and potency. Additionally, further research is needed to fully understand the biochemical and physiological effects of (2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine and how they compare to those of other hallucinogenic drugs.

Synthesis Methods

The synthesis of (2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine involves the reaction of 2,4-dimethoxybenzaldehyde with 6-nitro-1,3-benzodioxole in the presence of sodium borohydride and acetic acid. The resulting intermediate is then reacted with N-methyl-2-aminoethanol to yield the final product.

Scientific Research Applications

(2,4-dimethoxybenzyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine has been studied extensively for its potential therapeutic applications in the treatment of certain mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been used in research to study the mechanisms of action of hallucinogenic drugs and their effects on the brain.